Cas no 1805327-03-0 (3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde)

• Product Name: 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805327-03-0
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4916445
• Update Time: 2025-07-18

3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H6F2N2O2/c8-7(9)3-1-5(13)11-4(2-12)6(3)10/h1-2,7H,10H2,(H,11,13)
• InChI Key： JRMOFIZGVHIMGJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C=O)=C1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: -0.4
• Topological Polar Surface Area: 72.2

Additional information on 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde

Introduction to 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde (CAS No. 1805327-03-0)

3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde, identified by the CAS number 1805327-03-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a pyridine core with functional groups that make it a versatile intermediate in the synthesis of bioactive molecules. The presence of both amino and hydroxyl substituents, combined with the electron-withdrawing effect of the aldehyde group and the electron-donating influence of the difluoromethyl group, contributes to its unique reactivity and potential applications in drug discovery.

The compound's structure is particularly intriguing due to its ability to participate in multiple types of chemical reactions, including condensation, oxidation, and reduction processes. These reactions are fundamental in the construction of more complex molecular architectures, making 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde a valuable building block for chemists and pharmacologists. Its molecular framework is reminiscent of several known pharmacophores, suggesting potential utility in developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The specific arrangement of atoms in 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde allows for interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

One of the most compelling aspects of 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives with tailored properties. For instance, the aldehyde functionality can be used to form Schiff bases or heterocyclic compounds, while the amino group offers opportunities for further functionalization via acylation or amidation reactions. These transformations have opened up new avenues for creating molecules with enhanced pharmacological profiles.

The integration of computational methods into drug discovery has further highlighted the importance of intermediates like 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde. Molecular modeling studies have demonstrated that this compound can be optimized for better binding to target proteins by adjusting its substituents. Such virtual screening approaches have accelerated the identification of promising candidates for experimental validation, streamlining the drug development process.

Moreover, the compound's potential as an intermediate aligns with current trends in green chemistry and sustainable drug synthesis. The ability to derive multiple valuable products from a single starting material reduces waste and improves efficiency. This aligns with global efforts to develop more environmentally friendly synthetic routes, ensuring that pharmaceutical innovation remains sustainable.

Recent advancements in synthetic methodologies have also expanded the toolkit available for working with 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde. Transition metal-catalyzed reactions, for example, have enabled more efficient and selective transformations compared to traditional methods. These innovations not only improve yield but also minimize unwanted byproducts, making synthetic processes more robust and scalable.

The compound's versatility extends beyond its role as a synthetic intermediate. It has been explored as a scaffold for developing antimicrobial agents, given its structural similarity to known bioactive molecules. The difluoromethyl group's presence is particularly noteworthy, as it has been shown to confer enhanced activity against certain bacterial strains by disrupting essential metabolic pathways.

In conclusion, 3-Amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxaldehyde (CAS No. 1805327-03-0) represents a significant asset in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing drug discovery efforts worldwide.